Cas no 2219372-12-8 (rac-(1R,5S)-5-methyl-6-azabicyclo3.2.1octane hydrochloride)

• Product Name: rac-(1R,5S)-5-methyl-6-azabicyclo3.2.1octane hydrochloride
• CAS No: 2219372-12-8
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 6000532
• PubChem ID: 136589501
• Update Time: 2025-06-11

rac-(1R,5S)-5-methyl-6-azabicyclo3.2.1octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1r,5s)-5-methyl-6-azabicyclo[3.2.1]octane hydrochloride
• rac-(1R,5S)-5-methyl-6-azabicyclo3.2.1octane hydrochloride
• (1R,5S)-5-Methyl-6-azabicyclo[3.2.1]octane;hydrochloride
• AKOS034825826
• (1R,5S)-5-methyl-6-azabicyclo[3.2.1]octane hydrochloride
• Z3172932959
• 2219372-12-8
• EN300-1703378

• Inchi： 1S/C8H15N.ClH/c1-8-4-2-3-7(5-8)6-9-8;/h7,9H,2-6H2,1H3;1H/t7-,8+;/m1./s1
• InChI Key： FZIMOFFKGCINLT-WLYNEOFISA-N
• SMILES： Cl.N1C[C@@H]2CCC[C@@]1(C)C2

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on rac-(1R,5S)-5-methyl-6-azabicyclo3.2.1octane hydrochloride

Professional Introduction to Rac-(1R,5S)-5-Methyl-6-Azabicyclo3.2.1Octane Hydrochloride (CAS No 2219372-12-8)

Rac-(1R,5S)-5-Methyl-6-Azabicyclo3.2.1Octane Hydrochloride, a compound with the chemical identifier CAS No 2219372-12-8, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines, which are known for their diverse biological activities and utility in drug development.

The molecular structure of Rac-(1R,5S)-5-Methyl-6-Azabicyclo3.2.1Octane Hydrochloride features a bicyclic framework with a nitrogen atom incorporated into the ring system. This structural motif is particularly interesting because it mimics the conformational flexibility of natural amino acids, making it a promising candidate for developing novel bioactive molecules. The presence of a hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations.

Recent studies have highlighted the potential of this compound in various pharmacological contexts. For instance, researchers have been exploring its interactions with biological targets such as enzymes and receptors. The azabicyclo framework provides a scaffold that can be modified to optimize binding affinity and selectivity, which are essential for developing drugs with minimal side effects.

One of the most compelling aspects of Rac-(1R,5S)-5-Methyl-6-Azabicyclo3.2.1Octane Hydrochloride is its role in the development of central nervous system (CNS) therapeutics. The bicyclic structure resembles certain neurotransmitter analogs, suggesting potential applications in treating neurological disorders. Preliminary in vitro studies have demonstrated its ability to modulate neurotransmitter receptors, which could lead to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The compound's stereochemistry, specifically the (1R,5S) configuration, is another key feature that contributes to its pharmacological profile. Stereoisomers often exhibit different biological activities due to variations in their spatial arrangement. The (1R,5S) configuration of this compound has been found to enhance its binding affinity to certain receptors while minimizing interactions with off-target sites. This specificity is crucial for developing drugs that are both effective and safe.

In addition to its potential in CNS therapy, Rac-(1R,5S)-5-Methyl-6-Azabicyclo3.2.1Octane Hydrochloride has shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. The compound's ability to modulate inflammatory pathways could make it a valuable addition to therapeutic strategies aimed at reducing inflammation.

Another area of interest is the compound's potential as an intermediate in the synthesis of more complex pharmacophores. The bicyclic azabutane scaffold can be further functionalized to create novel molecules with enhanced biological activities. This flexibility makes it an attractive building block for medicinal chemists working on drug discovery programs.

The synthesis of Rac-(1R,5S)-5-Methyl-6-Azabicyclo3.2.1Octane Hydrochloride presents some challenges due to the complexity of the bicyclic structure and the need for precise stereocontrol. However, advances in synthetic methodology have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been particularly useful in achieving the desired stereochemical outcome.

Ongoing research is focused on optimizing the synthetic routes to improve scalability and cost-effectiveness. Additionally, efforts are being made to explore new derivatives of this compound that may exhibit even greater biological activity or improved pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in driving these advancements forward.

The future prospects for Rac-(1R,5S)-5-Methyl-6-Azabicyclo3.2.1Octane Hydrochloride appear promising as more data becomes available on its biological activities and potential therapeutic applications. As our understanding of drug design and development continues to evolve, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.